Cas no 1060313-74-7 (2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide
• CAS No: 1060313-74-7
• MF: C₂₁H₁₉FN₂O₃S
• MW: 398.450567483902
• CID: 5790467
• PubChem ID: 25862710
• Update Time: 2025-10-22

2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide
• AKOS024497804
• F5097-1196
• 2-(4-fluorophenoxy)-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)acetamide
• 2-[4-[[2-(4-fluorophenoxy)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• 1060313-74-7

• Inchi： 1S/C21H19FN2O3S/c22-16-5-9-18(10-6-16)27-14-21(26)24-17-7-3-15(4-8-17)12-20(25)23-13-19-2-1-11-28-19/h1-11H,12-14H2,(H,23,25)(H,24,26)
• InChI Key： MXVBFXCKXCGZNG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(COC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 398.11004181g/mol
• Monoisotopic Mass: 398.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

Comprehensive Overview of 2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide (CAS No. 1060313-74-7)

2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide (CAS No. 1060313-74-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse biological activities. The presence of both fluorophenoxy and thiophene moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's IUPAC name reflects its complex structure, highlighting key functional groups such as the fluorophenoxy group, which is known for enhancing metabolic stability, and the thiophene ring, a common pharmacophore in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in diseases like cancer and neurological disorders. Recent studies have also explored its role in anti-inflammatory and antioxidant applications, aligning with the current focus on multi-target drug design.

From a synthetic perspective, CAS No. 1060313-74-7 is often prepared via multi-step organic reactions, including amide coupling and etherification. Its molecular weight (C₂₁H₁₉FN₂O₃S) and logP value suggest moderate lipophilicity, which is advantageous for drug bioavailability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for its characterization, ensuring high purity for research purposes.

In the context of AI-driven drug discovery, this compound has been featured in virtual screening libraries due to its drug-like properties. The integration of machine learning models to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles has become a trending topic, addressing common user queries like "How to optimize lead compounds?" or "What are the latest computational tools for molecular design?" Such advancements underscore the compound's relevance in modern precision medicine initiatives.

Environmental and regulatory aspects of 2-(4-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide are also under scrutiny, particularly regarding its biodegradability and green chemistry synthesis routes. With increasing emphasis on sustainable pharmaceuticals, researchers are investigating solvent-free reactions and catalytic methods to produce this compound, responding to search trends like "eco-friendly synthesis of acetamide derivatives."

In summary, CAS No. 1060313-74-7 represents a versatile scaffold with broad implications in medicinal chemistry and material science. Its combination of aromatic heterocycles and polar functional groups offers a rich platform for structure-activity relationship (SAR) studies, making it a frequent subject in peer-reviewed journals and patent applications. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative therapeutic research.